Cas no 1353994-14-5 ((R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353994-14-5
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 2158477
• Update Time: 2025-05-21

(R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-(carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester
• (R)-2-((1-((Benzyloxy)carbonyl)pyrrolidin-3-yl)(isopropyl)amino)acetic acid
• AM95178
• (R)-3-(carboxymethylisopropylamino)pyrrolidine-1-carboxylic acid benzyl ester
• (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H24N2O4/c1-13(2)19(11-16(20)21)15-8-9-18(10-15)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,20,21)/t15-/m1/s1
• InChI Key： ITURZCZTENGWGN-OAHLLOKOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)N(CC(=O)O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 407
• Topological Polar Surface Area: 70.1

Additional information on (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester

Recent Advances in the Study of (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353994-14-5)

The compound (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1353994-14-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine scaffold and benzyl ester moiety, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its role as a versatile intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders.

One of the key areas of research involves the use of (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester as a building block for the development of novel protease inhibitors. Proteases play a critical role in various pathological processes, and inhibitors targeting these enzymes have shown promise in treating diseases such as cancer, viral infections, and neurodegenerative disorders. The stereochemistry of the compound, conferred by the (R)-configuration, is crucial for its binding affinity and selectivity towards specific protease targets.

Recent synthetic methodologies have optimized the production of (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester, enabling higher yields and purity. Advances in asymmetric synthesis and catalytic processes have been particularly impactful, reducing the cost and complexity of large-scale production. These improvements are expected to facilitate further pharmacological studies and preclinical evaluations of derivatives based on this scaffold.

In addition to its synthetic utility, (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound may exhibit modulatory effects on certain signaling pathways, including those involved in inflammation and immune response. However, detailed mechanistic studies are still underway to elucidate its precise mode of action and potential therapeutic applications.

The compound's stability and pharmacokinetic properties have also been a focus of recent research. Studies have explored its metabolic fate in various biological systems, identifying key metabolites and potential pathways for degradation. These findings are critical for the design of more stable and bioavailable analogs, which could enhance the compound's efficacy and reduce off-target effects.

Looking ahead, the continued exploration of (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester and its derivatives holds great promise for the development of new therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future research directions may include the development of targeted delivery systems and the exploration of combination therapies to maximize therapeutic outcomes.